2-Amino-4-chloro-5-iodobenzonitrile
Overview
Description
“2-Amino-4-chloro-5-iodobenzonitrile” is an organic compound with the molecular formula C7H4ClIN2 . It has a molecular weight of 278.48 . The compound is typically stored at room temperature and appears as a yellow to brown solid .
Molecular Structure Analysis
The InChI code for “2-Amino-4-chloro-5-iodobenzonitrile” is1S/C7H4ClIN2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2H,11H2 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
“2-Amino-4-chloro-5-iodobenzonitrile” is a yellow to brown solid . It has a molecular weight of 278.48 . The compound is typically stored at room temperature .Scientific Research Applications
Organic Synthesis
2-Amino-4-chloro-5-iodobenzonitrile: is a versatile building block in organic synthesis. Its halogenated structure makes it a prime candidate for cross-coupling reactions, which are pivotal in constructing complex organic molecules. For instance, it can undergo Suzuki coupling to introduce biaryl motifs, which are prevalent in pharmaceuticals and agrochemicals .
Material Science
In material science, this compound can be used to synthesize novel organic semiconductors. Its electron-withdrawing nitrile group and the presence of iodine allow for the fine-tuning of electronic properties, which is crucial for developing materials with specific conductivity and photovoltaic properties .
properties
IUPAC Name |
2-amino-4-chloro-5-iodobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c8-5-2-7(11)4(3-10)1-6(5)9/h1-2H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPZDYVSYBWXBGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1I)Cl)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-chloro-5-iodobenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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